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Compound of Interest

Compound Name:
5-Ethoxy-6-methoxy-8-

nitroquinoline

Cat. No.: B8505225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological activities of 5-Ethoxy-6-methoxy-8-nitroquinoline and its closely

related analogs, 5-methoxy-8-nitroquinoline and 6-methoxy-8-nitroquinoline. Given the limited

publicly available data on 5-Ethoxy-6-methoxy-8-nitroquinoline, this guide leverages detailed

information on its structural analogs to provide a valuable comparative resource for research

and development.

Chemical Identity and Properties
While specific experimental data for 5-Ethoxy-6-methoxy-8-nitroquinoline is not extensively

documented, its identity as a synthetic nitroquinoline derivative is established.[1] In contrast, its

methoxy analogs are well-characterized.

IUPAC Name: 5-Ethoxy-6-methoxy-8-nitroquinoline

Synonyms: Not commonly available.

Closely Related Analogs:

5-methoxy-8-nitroquinoline: A well-characterized nitroquinoline derivative.
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6-methoxy-8-nitroquinoline: Another well-characterized isomer with documented synthetic

procedures and properties.

The structural similarities between these compounds suggest that their physicochemical

properties and biological activities may share common features, making the study of the

methoxy analogs highly relevant.

Quantitative Data
The following table summarizes the available quantitative data for 5-Ethoxy-6-methoxy-8-
nitroquinoline and its methoxy analogs for comparative analysis.

Property
5-Ethoxy-6-
methoxy-8-
nitroquinoline

5-methoxy-8-
nitroquinoline

6-methoxy-8-
nitroquinoline

Molecular Formula C₁₂H₁₂N₂O₄ C₁₀H₈N₂O₃ C₁₀H₈N₂O₃

Molecular Weight 248.23 g/mol 204.18 g/mol 204.18 g/mol

CAS Number Not available 36020-53-8 85-81-4

Appearance Not specified Not specified
White to light yellow

powder

Melting Point Not specified Not specified 158-160 °C

Boiling Point Not specified Not specified Not available

Solubility Not specified Not specified Soluble in chloroform

Synthesis and Experimental Protocols
The synthesis of 5-Ethoxy-6-methoxy-8-nitroquinoline is described as a multi-step process.

[1] A common route for synthesizing nitroquinolines is the Skraup synthesis, which involves the

reaction of an aniline derivative with glycerol, an oxidizing agent, and sulfuric acid.

Representative Experimental Protocol: Synthesis of 6-
methoxy-8-nitroquinoline
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The following protocol is a well-documented example of a Skraup reaction for the synthesis of

a related nitroquinoline.

Materials:

3-nitro-4-aminoanisole

Glycerol

Arsenic oxide (As₂O₅)

Concentrated sulfuric acid (H₂SO₄)

Methanol

Chloroform

Decolorizing carbon

Procedure:

A slurry is prepared by mixing arsenic oxide, 3-nitro-4-aminoanisole, and glycerol in a three-

necked round-bottomed flask equipped with a mechanical stirrer.

Concentrated sulfuric acid is added dropwise to the mixture over 30-45 minutes, allowing the

temperature to rise to 65-70°C.

The flask is then fitted for vacuum distillation, and the mixture is heated to 105-110°C to

remove water.

After the removal of water, the reaction mixture is cooled, and more sulfuric acid is added.

The mixture is then heated to 135-140°C for 7 hours.

After cooling, the reaction mixture is poured into a solution of sodium hydroxide to neutralize

the acid and precipitate the crude product.

The crude product is collected by filtration, washed with water, and then with methanol.
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The product is purified by dissolving in hot chloroform, treating with decolorizing carbon, and

recrystallizing.

Yield: 65-76%

Biological Activities and Signaling Pathways
Nitroquinoline derivatives are a class of heterocyclic compounds known for their broad range of

biological activities, including anticancer and antimicrobial properties.[2] While specific

pathways for 5-Ethoxy-6-methoxy-8-nitroquinoline have not been elucidated, the general

activities of nitroquinolines provide a strong basis for potential research directions.

Potential Signaling Pathways and Mechanisms of Action
The biological effects of nitroquinolines are often attributed to their ability to induce cellular

stress and interfere with key biological processes. The diagram below illustrates the potential

mechanisms of action for nitroquinoline compounds based on current research.

Nitroquinoline Compound Target Cell (e.g., Cancer, Bacterium)Enters

Reactive Oxygen
Species (ROS) Generation

Induces

DNA DamageCauses

Enzyme Inhibition
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Leads to
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Caption: Potential mechanisms of action for nitroquinoline compounds.

Nitroquinolines may exert their cytotoxic effects through several mechanisms:

Generation of Reactive Oxygen Species (ROS): The presence of the nitro group can lead to

the production of ROS within the cell, inducing oxidative stress and subsequent apoptosis.
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DNA Damage: Some nitroquinoline derivatives have been shown to interact with DNA,

causing damage and disrupting cellular replication.

Enzyme Inhibition: These compounds can also act as inhibitors of key enzymes involved in

cell signaling and proliferation, such as the Epidermal Growth Factor Receptor (EGFR).

The culmination of these effects can lead to programmed cell death, or apoptosis, making

nitroquinolines a subject of interest in the development of novel anticancer and antimicrobial

therapies.[3][4][5]

Conclusion
While 5-Ethoxy-6-methoxy-8-nitroquinoline itself remains a compound with limited available

data, the comprehensive information on its close analogs, 5-methoxy-8-nitroquinoline and 6-

methoxy-8-nitroquinoline, provides a solid foundation for further investigation. The established

synthetic routes and the known biological activities of the broader nitroquinoline class suggest

that 5-Ethoxy-6-methoxy-8-nitroquinoline holds potential for further research, particularly in

the fields of medicinal chemistry and drug discovery. This guide serves as a starting point for

researchers and scientists interested in exploring the therapeutic potential of this and related

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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